Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

Catalog No. Product Name CAS No. Price
VC027553 o-Nitrophenyl 2-Acetamido-2-deoxy-α-D-glucopyranoside 10139-01-2 Inquiry
VC027555 p-Nitrophenyl 2-Acetamido-2-deoxy-α-D-glucopyranoside 10139-02-3 Inquiry
VC027579 p-Nitrophenyl α-D-Xylopyranoside 10238-28-5 Inquiry
VC027571 p-Nitrophenyl β-D-Glucuronide 10344-94-2 Inquiry
VC027565 p-Nitrophenyl β-D-Cellotrioside 106927-48-4 Inquiry
VC027609 rac-3-Octadecanamido-2-ethoxypropan-1-ol Phosphocholine 112989-02-3 Inquiry
VC027599 Nojirimycin-1-Sulfonic Acid 114417-84-4 Inquiry
VC027593 N’-Nitrosopentyl-(3-picolyl)amine 124521-15-9 Inquiry
VC027563 p-Nitrophenyl β-D-Cellotetraoside 129411-62-7 Inquiry
VC027561 p-Nitrophenyl β-D-Cellopentaoside 129411-63-8 Inquiry
VC027551 p-Nitrophenyl 2-Acetamido-2-deoxy-4-O-(β-D-galactopyranosyl)-α-D-glucopyranoside 184377-56-8 Inquiry
VC027567 p-Nitrophenyl Formate 1865-01-6 Inquiry
VC027581 p-Nitrophenyl β-D-Xylopyranoside 2001-96-9 Inquiry
VC027559 p-Nitrophenyl 2-Azido-2-deoxy-α-D-galactopyranoside 210418-04-5 Inquiry
VC027597 3-Nitro-1,2,4-triazole 24807-55-4 Inquiry
VC027557 p-Nitrophenyl 2-Acetamido-2-deoxy-β-D-glucopyranoside 3459-18-5 Inquiry
VC027575 p-Nitrophenyl β-D-Mannopyranoside 35599-02-1 Inquiry
VC027585 (R,S)-N-Nitroso Anabasine 37620-20-5 Inquiry
VC027573 p-Nitrophenyl β-D-Lactopyranoside 4419-94-7 Inquiry
VC027607 β-Nornicotyrine 494-98-4 Inquiry
VC027577 p-Nitrophenyl β-D-Thiomannopyranoside 55385-51-8 Inquiry
VC027549 4-Nitrophenyl 2-(Acetamido)-2-deoxy-3-O-β-D-galactopyranosyl-α-D-galactopyranoside 59837-14-8 Inquiry
VC027583 S-Nitroso-N-acetyl-D,L-penicillamine 67776-06-1 Inquiry
VC027569 p-Nitrophenyl α-D-Galactopyranoside 7493-95-0 Inquiry
VC027587 (R,S)-N-Nitroso Anatabine 887407-16-1 Inquiry


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